5-benzyl-4-ethoxy-6-methyl-2-phenylpyrimidine
Overview
Description
5-benzyl-4-ethoxy-6-methyl-2-phenylpyrimidine is a chemical compound that belongs to the pyrimidine family. It has been found to have various biochemical and physiological effects and has been the subject of numerous scientific research studies.
Mechanism of Action
The exact mechanism of action of 5-benzyl-4-ethoxy-6-methyl-2-phenylpyrimidine is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in DNA replication and cell division.
Biochemical and Physiological Effects:
Studies have shown that 5-benzyl-4-ethoxy-6-methyl-2-phenylpyrimidine has various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and fungal cells. It has also been found to have antiviral activity against herpes simplex virus type 1 and type 2.
Advantages and Limitations for Lab Experiments
One advantage of using 5-benzyl-4-ethoxy-6-methyl-2-phenylpyrimidine in lab experiments is that it is relatively easy to synthesize. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to study its effects on different biological systems.
Future Directions
There are several future directions for the study of 5-benzyl-4-ethoxy-6-methyl-2-phenylpyrimidine. One direction is to study its effects on different types of cancer cells and to determine its potential as an anti-cancer agent. Another direction is to study its effects on different types of fungal cells and to determine its potential as an antifungal agent. Additionally, further studies are needed to fully understand its mechanism of action and to determine its potential as an antiviral agent.
Scientific Research Applications
5-benzyl-4-ethoxy-6-methyl-2-phenylpyrimidine has been found to have various scientific research applications. It has been used as a starting material for the synthesis of other pyrimidine derivatives. It has also been studied for its potential use as an anti-cancer agent, antifungal agent, and antiviral agent.
properties
IUPAC Name |
5-benzyl-4-ethoxy-6-methyl-2-phenylpyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O/c1-3-23-20-18(14-16-10-6-4-7-11-16)15(2)21-19(22-20)17-12-8-5-9-13-17/h4-13H,3,14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAVNKYWLTHXXPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC(=C1CC2=CC=CC=C2)C)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Benzyl-4-ethoxy-6-methyl-2-phenylpyrimidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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